N-[2-[4-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-1,3-benzothiazole-6-carboxamide

• IUPAC Name: N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C18H14N2O3S2/c21-14(17-7-12(9-24-17)15-2-1-5-23-15)8-19-18(22)11-3-4-13-16(6-11)25-10-20-13/h1-7,9-10,14,21H,8H2,(H,19,22)
• InChI Key: XYOYQARPLRVYNN-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CSC(=C2)C(CNC(=O)C3=CC4=C(C=C3)N=CS4)O
• Molecular Formula: C18H14N2O3S2
• Molecular Weight: 370.4 g/mol

Description

The compound “N-[2-[4-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-1,3-benzothiazole-6-carboxamide” is a complex organic molecule that contains several interesting functional groups and structural features. It includes a furan ring, a thiophene ring, a benzothiazole ring, and a carboxamide group.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, thiophene derivatives are typically synthesized through heterocyclization of various substrates. The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is one method that could potentially be used to synthesize aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring structures and functional groups. Unfortunately, without more specific information or experimental data, it’s difficult to provide a detailed analysis of the molecular structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the carboxamide group could potentially allow for hydrogen bonding, which could influence the compound’s solubility and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is being used. Thiophene derivatives have been shown to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, and antimicrobial activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors, including its physical and chemical properties, how it’s handled and stored, and how it’s disposed of. Without specific information, it’s difficult to provide a detailed analysis of the potential safety hazards.

Future Directions

The future directions for research on this compound could potentially include exploring its pharmacological properties, developing more efficient synthesis methods, and investigating its mechanism of action.